2-(Tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride
Description
2-(Tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride is a sulfonyl chloride derivative featuring a tert-butoxy group at the 2-position, a nitro group at the 5-position, and a sulfonyl chloride group at the 1-position of the benzene ring. Sulfonyl chlorides are highly reactive intermediates widely used in organic synthesis, particularly for forming sulfonamides, sulfonate esters, and other functionalized aromatic compounds. The tert-butoxy group introduces steric bulk and moderate electron-donating effects via oxygen, which may influence reactivity and solubility compared to analogs with smaller or more electronegative substituents.
Properties
Molecular Formula |
C10H12ClNO5S |
|---|---|
Molecular Weight |
293.72 g/mol |
IUPAC Name |
2-[(2-methylpropan-2-yl)oxy]-5-nitrobenzenesulfonyl chloride |
InChI |
InChI=1S/C10H12ClNO5S/c1-10(2,3)17-8-5-4-7(12(13)14)6-9(8)18(11,15)16/h4-6H,1-3H3 |
InChI Key |
PFSMSHIHPYVJEN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride typically involves the introduction of the tert-butoxy group, nitro group, and sulfonyl chloride group onto a benzene ring. One common method involves the nitration of tert-butoxybenzene followed by sulfonylation. The reaction conditions often require the use of strong acids and controlled temperatures to ensure the selective introduction of functional groups.
Industrial Production Methods
In industrial settings, the production of 2-(Tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride may involve continuous flow processes to enhance efficiency and yield. Flow microreactor systems have been developed to facilitate the direct introduction of tert-butoxycarbonyl groups into various organic compounds, making the process more sustainable and versatile .
Chemical Reactions Analysis
Types of Reactions
2-(Tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride undergoes several types of chemical reactions, including:
Substitution Reactions: The sulfonyl chloride group can be substituted by nucleophiles such as amines or alcohols.
Reduction Reactions: The nitro group can be reduced to an amino group under appropriate conditions.
Oxidation Reactions: The tert-butoxy group can undergo oxidation to form various oxidation products.
Common Reagents and Conditions
Substitution Reactions: Common reagents include amines, alcohols, and bases such as sodium hydroxide.
Reduction Reactions: Reducing agents like hydrogen gas in the presence of a catalyst or metal hydrides are commonly used.
Oxidation Reactions: Oxidizing agents such as potassium permanganate or chromium trioxide are employed.
Major Products Formed
Substitution Reactions: Products include sulfonamides and sulfonate esters.
Reduction Reactions: The major product is the corresponding amine.
Oxidation Reactions: Various oxidation products depending on the specific conditions used.
Scientific Research Applications
2-(Tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride has several applications in scientific research:
Organic Synthesis: It is used as an intermediate in the synthesis of more complex organic molecules.
Biological Studies: The compound can be used to modify biomolecules for studying their functions and interactions.
Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds.
Industrial Chemistry: The compound is used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 2-(Tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride involves its reactivity towards nucleophiles and electrophiles. The sulfonyl chloride group is highly reactive and can form covalent bonds with nucleophiles, leading to the formation of sulfonamide or sulfonate ester derivatives. The nitro group can participate in redox reactions, while the tert-butoxy group can undergo various transformations under different conditions .
Comparison with Similar Compounds
2-Chloro-5-nitrobenzenesulfonyl chloride (CAS 4533-95-3)
- Substituents : Chlorine (2-position), nitro (5-position), sulfonyl chloride (1-position).
- Key Properties :
- The chlorine atom is electron-withdrawing, activating the sulfonyl chloride group toward nucleophilic substitution.
- Nitro group enhances electrophilicity at the sulfonyl chloride, increasing reactivity in reactions such as sulfonamide formation.
- Lower steric hindrance compared to the tert-butoxy analog, enabling faster reaction kinetics in less hindered environments .
2-Fluoro-5-(trifluoromethyl)benzenesulfonyl chloride
- Substituents : Fluorine (2-position), trifluoromethyl (5-position), sulfonyl chloride (1-position).
- Key Properties: Fluorine and trifluoromethyl groups are strongly electron-withdrawing, further polarizing the sulfonyl chloride moiety. Enhanced reactivity in electrophilic substitutions but reduced solubility in non-polar solvents due to high electronegativity. Trifluoromethyl groups are often used in agrochemicals and pharmaceuticals for metabolic stability .
2-(Tert-butoxy)-5-nitrobenzene-1-sulfonyl chloride
- Substituents : Tert-butoxy (2-position), nitro (5-position), sulfonyl chloride (1-position).
- Electronic Effects: The tert-butoxy group’s electron-donating nature via oxygen may slightly deactivate the ring compared to chlorine or fluorine analogs, moderating electrophilicity. Solubility: Increased solubility in organic solvents (e.g., dichloromethane, THF) due to the non-polar tert-butyl group.
Comparative Data Table
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